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Introduction

P8R is a synthetic peptide that functions as an agonist for the CD31 receptor, also known as
Platelet Endothelial Cell Adhesion Molecule-1 (PECAM-1).[1][2] CD31 is a key transmembrane
protein expressed on the surface of endothelial cells, platelets, and various immune cells,
playing a crucial role in maintaining vascular homeostasis, modulating immune responses, and
regulating cell adhesion and migration.[3][4][5] P8RI exerts its therapeutic effects by binding to
the juxtamembrane region of CD31, thereby restoring its immunomodulatory and cytoprotective
signaling pathways.[1][6] These application notes provide a comprehensive overview of the
experimental design for therapeutic studies involving P8RI, from in vitro characterization to in
vivo preclinical evaluation.

Mechanism of Action and Signaling Pathway

P8RI acts as a biomimetic of a natural CD31 ligand, promoting CD31 clustering and initiating
downstream signaling cascades. This signaling is primarily inhibitory, helping to dampen
excessive inflammatory responses and maintain cellular integrity at the vascular interface. The
core mechanism involves the phosphorylation of immunoreceptor tyrosine-based inhibitory
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motifs (ITIMs) within the cytoplasmic tail of CD31, leading to the recruitment of phosphatases
like SHP-2. This cascade ultimately modulates the activity of various downstream effectors,
influencing cell adhesion, migration, and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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